Cas no 1807265-29-7 (3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride
• CAS No: 1807265-29-7
• MF: C₉H₈ClNO₂S₂
• MW: 261.74831867218
• CID: 5009500
• Update Time: 2025-05-23

3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S2/c1-2-8-6(5-11)3-7(14)4-9(8)15(10,12)13/h3-4,14H,2H2,1H3
• InChI Key： VNKFSDHHBZSYJS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C#N)C=1CC)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3

Additional information on 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride

Comprehensive Overview of 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1807265-29-7)

3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1807265-29-7) is a specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of benzenesulfonyl chloride derivatives, which are known for their reactivity and versatility in forming sulfonamide bonds. The presence of functional groups such as cyano, ethyl, and mercapto makes it a valuable intermediate for designing complex molecules. Researchers and industries frequently search for high-purity sulfonyl chlorides and custom synthesis services to meet their specific project requirements.

In recent years, the demand for sulfonyl chloride intermediates has surged due to their applications in drug discovery and material science. The compound 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride is particularly notable for its role in synthesizing biologically active molecules. Its CAS No. 1807265-29-7 is often referenced in patents and scientific literature, highlighting its importance in developing innovative therapeutic agents. Users searching for sulfonation reagents or building blocks for medicinal chemistry will find this compound highly relevant.

The unique structure of 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride allows it to participate in various chemical reactions, including nucleophilic substitutions and coupling reactions. This reactivity is leveraged in the synthesis of heterocyclic compounds, which are pivotal in agrochemical and pharmaceutical industries. Online queries often include terms like sulfonyl chloride applications and cyano-substituted benzene derivatives, reflecting the growing interest in this chemical space. Additionally, the compound’s mercapto group offers opportunities for further functionalization, making it a versatile tool for chemists.

From an industrial perspective, CAS No. 1807265-29-7 is sought after for its potential in creating high-performance materials and specialty chemicals. The compound’s stability and reactivity under controlled conditions make it suitable for large-scale production. Researchers exploring green chemistry alternatives or sustainable synthesis routes may also find this compound of interest, as it aligns with the global shift toward environmentally friendly processes. Keywords such as benzenesulfonyl chloride suppliers and custom chemical synthesis are frequently associated with this product.

Quality and safety are paramount when handling 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride. Reputable suppliers ensure that the compound meets stringent analytical standards, including HPLC and NMR verification. Users often search for technical data sheets and safety guidelines to ensure proper handling and storage. The compound’s CAS No. 1807265-29-7 serves as a unique identifier for regulatory and procurement purposes, streamlining its integration into research and manufacturing workflows.

In conclusion, 3-Cyano-2-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1807265-29-7) is a critical intermediate in modern chemistry, with applications spanning pharmaceuticals, materials science, and beyond. Its unique properties and reactivity profile make it a standout choice for researchers and industries alike. As the demand for specialized chemical intermediates grows, this compound will continue to play a pivotal role in advancing scientific and industrial innovation.